Cas no 78033-68-8 (3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline)

3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline structure
78033-68-8 structure
Product Name:3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline
CAS No:78033-68-8
MF:C8H12Br2NO
MW:297.994980812073
CID:984000
PubChem ID:12651058
Update Time:2025-04-20

3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline
    • 3,4-DIBROMO-1-OXYL-2,2,5,5-TETRAMETHYL-D3-PYRROLINE
    • 3,4-dibromo-2,2,5,5-tetramethyl-Δ3-pyrrolin-1-oxyl
    • 3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl-3-pyrroline
    • 3,4-DIBROMO-1-OXYL-2,2,5,5-TETRAMETHYL-DELTA3-PYRROLINE
    • FT-0666505
    • AKOS030242783
    • 78033-68-8
    • 3,4-dibromo-2,2,5,5-tetramethyl-1-oxidopyrrole
    • 3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl- delta 3-pyrroline
    • Inchi: 1S/C8H12Br2NO/c1-7(2)5(9)6(10)8(3,4)11(7)12/h1-4H3/q-1
    • InChI Key: YAAFPYKOFIFPSK-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(C)(C)N(C1(C)C)[O-])Br

Computed Properties

  • Exact Mass: 295.92900
  • Monoisotopic Mass: 295.92856g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Melting Point: 150-155°C
  • PSA: 3.24000
  • LogP: 3.14400

3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D425470-10mg
3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline
78033-68-8
10mg
$104.00 2023-05-18
TRC
D425470-25mg
3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline
78033-68-8
25mg
$150.00 2023-05-18
TRC
D425470-50mg
3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline
78033-68-8
50mg
$270.00 2023-05-18
TRC
D425470-100mg
3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline
78033-68-8
100mg
$506.00 2023-05-18
TRC
D425470-250mg
3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline
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250mg
$1171.00 2023-05-18
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